Cas no 219865-86-8 (6-(2,4-difluorophenoxy)pyridin-3-amine)

6-(2,4-difluorophenoxy)pyridin-3-amine structure
219865-86-8 structure
Product Name:6-(2,4-difluorophenoxy)pyridin-3-amine
CAS No:219865-86-8
MF:C11H6F2N2O3
MW:252.173749446869
CID:1405588
PubChem ID:2800125
Update Time:2025-09-25

6-(2,4-difluorophenoxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 6-(2,4-difluorophenoxy)pyridin-3-amine
    • 6-(2,4-Difluoro-phenoxy)-pyridin-3-ylamine
    • AC1MCSE9
    • Maybridge1_001819
    • CTK7D8257
    • HMS546K15
    • MolPort-002-500-384
    • BTB07203
    • 2-(2,4-Difluoro-phenoxy)-5-nitro-pyridine
    • 2-(2,4-DifluoROPHEnoxy)-5-nitro-pyridine
    • 219865-86-8
    • BDBM50559487
    • CS-0333580
    • 2-(2,4-difluorophenoxy)-5-nitropyridine
    • MFCD00067766
    • HMS546I13
    • CHEMBL4755850
    • Maybridge1_001773
    • AB3643
    • DTXSID40384139
    • MDL: MFCD00067766
    • Inchi: 1S/C11H6F2N2O3/c12-7-1-3-10(9(13)5-7)18-11-4-2-8(6-14-11)15(16)17/h1-6H
    • InChI Key: VNVUVVNYXQZPNA-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1OC1C=CC(=CN=1)[N+](=O)[O-])F

Computed Properties

  • Exact Mass: 222.06000
  • Monoisotopic Mass: 252.03464838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 67.9Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 331.5±42.0 °C at 760 mmHg
  • PSA: 48.14000
  • LogP: 3.31550
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

6-(2,4-difluorophenoxy)pyridin-3-amine Security Information

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